Cas no 14345-98-3 (2-Chloro-3-formylthiophene)

• Product Name: 2-Chloro-3-formylthiophene
• CAS No: 14345-98-3
• MF: C₅H₃ClOS
• MW: 146.594719171524
• MDL: MFCD08694817
• CID: 1089957
• PubChem ID: 12245919
• Update Time: 2025-04-20

2-Chloro-3-formylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Chlorothiophene-3-carbaldehyde
• 2-chlorothiophene-3-carboxaldehyde
• 2-Chloro-3-formylthiophene
• 2-chloro-3-thenaldehyde
• 2-chloro-3-thiophenecarbaldehyde
• 2-chloro-3-thiophenecarboxaldehyde
• 2-chloro-thiophene-3-carbaldehyde
• 2-Chlor-thiophen-3-carbaldehyd
• 2-Chloro-3-thiophenealdehyde
• 3-Thiophenecarboxaldehyde, 2-chloro-
• UFRQDLJDTSUKCS-UHFFFAOYSA-N
• 2-Chloro-thiophene-3-carboxaldehyde
• NE48141
• AB85354
• TRA0073652
• AK141878
• ST2416831
• 2,4-dichlor-7H-pyrrrolo-[2,3-d] pyrimidine
• AKOS000281122
• MFCD08694817
• 2-Chloro-3-thiophenealdehyde; 2-Chloro-3-thiophenecarboxaldehyde;
• EN300-175397
• A884927
• DTXSID80482183
• Z1198181306
• 14345-98-3
• SCHEMBL3194258
• DB-303332
• DS-7346
• CS-0089614
• XH1303
• A11316

• MDL： MFCD08694817
• Inchi： 1S/C5H3ClOS/c6-5-4(3-7)1-2-8-5/h1-3H
• InChI Key： UFRQDLJDTSUKCS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CS1

Computed Properties

• Exact Mass: 145.95900
• Monoisotopic Mass: 145.9593136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3
• XLogP3: 2

Experimental Properties

• Density: 1.429±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65 ºC
• Boiling Point: 88-90 ºC (10 Torr)
• Flash Point: 79.4±21.8 ºC,
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 45.31000
• LogP: 2.21400

2-Chloro-3-formylthiophene Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes